2-Formyl-6-methoxyphenyl 4-bromobenzoate

• Molecular Formula: C15H11BrO4
• Molecular Weight: 335.15g/mol
• IUPAC Name: (2-formyl-6-methoxyphenyl) 4-bromobenzoate
• InChI: InChI=1S/C15H11BrO4/c1-19-13-4-2-3-11(9-17)14(13)20-15(18)10-5-7-12(16)8-6-10/h2-9H,1H3
• InChI Key: WNXOOBMDIZNDMK-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC(=O)C2=CC=C(C=C2)Br)C=O

Description

2-Formyl-6-methoxyphenyl 4-bromobenzoate is an aromatic ester derivative characterized by a 2-formyl-6-methoxyphenyl group esterified with 4-bromobenzoic acid. The compound’s structure features a formyl (–CHO) group at the ortho position and a methoxy (–OCH₃) group at the para position on the phenyl ring, coupled with a bromine atom at the para position of the benzoate moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Structurally analogous compounds differ primarily in the substituents on the phenyl ring or the benzoate group. Key examples include:

Compound Name	Phenyl Ring Substituents	Benzoate Substituent	Molecular Formula	Molar Mass (g/mol)
2-Formyl-6-methoxyphenyl 4-bromobenzoate	2-formyl, 6-methoxy	4-bromo	C₁₅H₁₁BrO₅	367.15 (predicted)
2-Bromo-4-formyl-6-methoxyphenyl 2-chlorobenzoate	2-bromo, 4-formyl, 6-methoxy	2-chloro	C₁₅H₁₀BrClO₄	369.59
2-Chloro-4-formyl-6-methoxyphenyl benzoate	2-chloro, 4-formyl, 6-methoxy	H (unsubstituted)	C₁₅H₁₁ClO₄	294.70

For instance, bromine’s larger atomic radius compared to chlorine may enhance π-π stacking interactions in crystalline states .

Physicochemical Properties

Key physicochemical data for selected compounds are compared below:

Compound Name	Density (g/cm³)	Boiling Point (°C)	Crystal Packing Features
This compound	1.56 (predicted)	530 (predicted)	Likely π-π stacking due to bromine
2-Bromo-4-formyl-6-methoxyphenyl 2-chlorobenzoate	1.561	530.2	Not reported
Zinc(II) 4-bromobenzoate hydrate	Not reported	Not reported	π-π interactions (3.36–3.41 Å spacing)

The bromine atom in the target compound may enhance crystal stability through halogen bonding or van der Waals interactions, as observed in related zinc(II) complexes with 4-bromobenzoate ligands .